Cas no 1805581-28-5 (Ethyl 5-bromo-3-cyano-2-methylphenylacetate)

Ethyl 5-bromo-3-cyano-2-methylphenylacetate is a versatile brominated aromatic ester with a cyano functional group, commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its distinct structure, featuring both electron-withdrawing (bromo and cyano) and electron-donating (methyl) substituents, makes it valuable for constructing complex molecules, particularly in heterocyclic chemistry and medicinal chemistry applications. The ester group enhances solubility in organic solvents, facilitating further derivatization. This compound is particularly useful in palladium-catalyzed cross-coupling reactions due to the reactive bromo substituent. Its stability under standard conditions ensures reliable handling and storage, making it a practical choice for synthetic workflows.

Ethyl 5-bromo-3-cyano-2-methylphenylacetate structure

1805581-28-5 structure

Product Name:Ethyl 5-bromo-3-cyano-2-methylphenylacetate

CAS No:1805581-28-5

MF:C₁₂H₁₂BrNO₂

MW:282.133182525635

CID:4945747

Update Time:2025-06-11

Ethyl 5-bromo-3-cyano-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-bromo-3-cyano-2-methylphenylacetate
- ethyl 2-(5-bromo-3-cyano-2-methylphenyl)acetate
- Inchi： 1S/C12H12BrNO2/c1-3-16-12(15)6-9-4-11(13)5-10(7-14)8(9)2/h4-5H,3,6H2,1-2H3
- InChI Key： UVBJRFDQZJLNAC-UHFFFAOYSA-N
- SMILES： BrC1C=C(C#N)C(C)=C(C=1)CC(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 297
XLogP3: 2.9
Topological Polar Surface Area: 50.1

Ethyl 5-bromo-3-cyano-2-methylphenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015020286-250mg	Ethyl 5-bromo-3-cyano-2-methylphenylacetate	1805581-28-5	97%	250mg	470.40 USD	2021-06-18
Alichem	A015020286-500mg	Ethyl 5-bromo-3-cyano-2-methylphenylacetate	1805581-28-5	97%	500mg	831.30 USD	2021-06-18
Alichem	A015020286-1g	Ethyl 5-bromo-3-cyano-2-methylphenylacetate	1805581-28-5	97%	1g	1,519.80 USD	2021-06-18

Ethyl 5-bromo-3-cyano-2-methylphenylacetate Related Literature

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4. An effective conjugation strategy for designing short peptide-based HIV-1 fusion inhibitors†

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5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

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Additional information on Ethyl 5-bromo-3-cyano-2-methylphenylacetate

Comprehensive Overview of Ethyl 5-bromo-3-cyano-2-methylphenylacetate (CAS No. 1805581-28-5)

Ethyl 5-bromo-3-cyano-2-methylphenylacetate (CAS No. 1805581-28-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring a bromo and cyano functional group, exhibits unique reactivity, making it valuable for synthesizing intermediates in drug discovery and crop protection agents. Its molecular structure, combining ethyl acetate and methylphenyl moieties, offers versatility in cross-coupling reactions, a topic gaining traction in synthetic chemistry forums and AI-driven research platforms.

Recent trends highlight growing interest in halogenated aromatic compounds like Ethyl 5-bromo-3-cyano-2-methylphenylacetate, particularly for their role in Suzuki-Miyaura couplings—a frequently searched term in academic databases. Researchers are exploring its potential in creating bioactive molecules, aligning with the surge in demand for sustainable and efficient synthetic routes. The compound’s cyano group further enhances its utility in click chemistry, a hotspot in material science and bioconjugation studies.

From an industrial perspective, CAS 1805581-28-5 is often discussed in context with high-throughput screening and structure-activity relationship (SAR) optimization. Laboratories prioritize its purity (>98%) for reproducible results, a concern echoed in QA/QC-focused online communities. Notably, its methylphenylacetate backbone is analogous to fragments found in commercial herbicides, sparking debates on eco-friendly alternatives—a trending topic in green chemistry circles.

Analytical techniques such as HPLC and NMR are critical for characterizing Ethyl 5-bromo-3-cyano-2-methylphenylacetate, as emphasized in recent patent filings. The compound’s stability under inert conditions makes it a candidate for cryogenic storage, a niche yet growing query in chemical logistics forums. Additionally, its molecular weight (282.12 g/mol) and lipophilicity (LogP ~2.3) are frequently cited in pharmacokinetic modeling discussions.

In summary, 1805581-28-5 represents a convergence of synthetic utility and research relevance. Its applications span from small-molecule libraries to catalysis studies, addressing contemporary challenges like reaction scalability—a top search among industrial chemists. As AI-assisted drug design gains momentum, this compound’s role in fragment-based drug discovery is likely to expand, cementing its position in modern organic chemistry.